Cas no 145523-79-1 (24-Norcholane-23-sulfonicacid, 3,7-dihydroxy-, (3a,5b,7a)- (9CI))

• Product Name: 24-Norcholane-23-sulfonicacid, 3,7-dihydroxy-, (3a,5b,7a)- (9CI)
• CAS No: 145523-79-1
• MF: C₂₃H₄₀O₅S
• MW: 428.625706672668
• CID: 146381
• PubChem ID: 126871
• Update Time: 2025-04-19

24-Norcholane-23-sulfonicacid, 3,7-dihydroxy-, (3a,5b,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 24-Norcholane-23-sulfonicacid, 3,7-dihydroxy-, (3a,5b,7a)- (9CI)
• (3R)-3-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butane-1-sulfonic acid
• (3R)-3-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl]butane-1-sulfonic acid (non-preferred name)
• 24-Norcholane-23-sulfonic acid, 3,7-dihydroxy-, (3alpha,5beta,7alpha)-
• 3,7-Dihydroxy-24-norcholane-23-sulfonate
• 3alpha,7alpha-Dihydroxy-24-nor-5beta-cholane-23-sulfonate
• 3alpha,7beta-Dihydroxy-24-nor-5beta-cholane-23-sulfonate
• Norcdc-sul
• Norudc-SO3Na
• 145523-79-1

• Inchi： 1S/C23H40O5S/c1-14(8-11-29(26,27)28)17-4-5-18-21-19(7-10-23(17,18)3)22(2)9-6-16(24)12-15(22)13-20(21)25/h14-21,24-25H,4-13H2,1-3H3,(H,26,27,28)/t14-,15+,16-,17-,18+,19+,20-,21+,22+,23-/m1/s1
• InChI Key： NTBYMHPNFQILPA-VEPRGJRUSA-N
• SMILES： S(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@@H](C[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 428.259645
• Monoisotopic Mass: 428.259645
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 4.3

Experimental Properties

• Density: 1.206
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.552